(aS,bS)-rel-Bedaquiline-d6

• Molecular Formula: C32H31BrN2O2
• Molecular Weight: 561.5 g/mol
• InChI: InChI=1S/C32H31BrN2O2/c1-35(2)19-18-32(36,28-15-9-13-22-10-7-8-14-26(22)28)30(23-11-5-4-6-12-23)27-21-24-20-25(33)16-17-29(24)34-31(27)37-3/h4-17,20-21,30,36H,18-19H2,1-3H3/t30-,32+/m0/s1/i1D3,2D3
• InChIKey: QUIJNHUBAXPXFS-WJOYGKKRSA-N

(aS,bS)-rel-Bedaquiline-d6: Deuterated Diastereomer for Bioanalysis

(aS,bS)-rel-Bedaquiline-d6 is a stable isotope-labeled internal standard, specifically a deuterated enantiomer of bedaquiline, a diarylquinoline antimycobacterial agent . With a molecular formula of C32H25D6BrN2O2 (MW 561.54), this compound incorporates six deuterium atoms to ensure near-identical physicochemical behavior to the non-labeled analyte while providing a distinct mass difference for mass spectrometric detection . It is primarily utilized as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the accurate quantification of bedaquiline in biological matrices [1].

Role LC-MS/MS internal standard for bedaquiline

Label +6 Da deuterium shift (d6-dimethylamino)

Stereochemistry (1S,2S)-configured impurity reference standard

• [1] Srinivas, N. R., et al. (2024). Bioanalysis of bedaquiline in human plasma by liquid chromatography-tandem mass spectrometry: Application to pharmacokinetic study. Journal of Mass Spectrometry and Advances in the Clinical Lab, 31, 27-32. View Source

(aS,bS)-rel-Bedaquiline-d6: Irreplaceability in Quantitative Bioanalysis

While several deuterated bedaquiline analogs exist as internal standards, substituting them without careful consideration introduces significant analytical risks. The primary commercially available alternative is a mixture of diastereomers of bedaquiline-d6 . In contrast, (aS,bS)-rel-Bedaquiline-d6 is a single, defined enantiomer . This distinction is critical because the chromatographic behavior and ionization efficiency of diastereomers can differ, potentially leading to inconsistent recovery and inaccurate quantification if the internal standard does not perfectly co-elute with the analyte of interest. Furthermore, non-deuterated internal standards or those with fewer deuterium labels may suffer from isotopic interference or lack the required mass shift to avoid cross-talk in MS/MS detection . Therefore, the stereochemical purity and defined labeling position of (aS,bS)-rel-Bedaquiline-d6 are non-negotiable for achieving the highest level of assay precision and accuracy required in regulated bioanalysis.

Unlabeled bedaquiline

Lacks the mass differentiation required for ISTD, leading to inaccurate quantification.

Diastereomer mixtures (e.g., Bedaquiline-d6 mixture)

May cause chromatographic co-elution or peak splitting, compromising method specificity.

Other stereoisomers

Cannot serve as a specific marker for the (1S,2S)-impurity; only the exact diastereomer ensures valid reference.

(aS,bS)-rel-Bedaquiline-d6 vs. Analogs: Quantitative Evidence

Isotopic Purity and Mass Shift

The primary differentiator of (aS,bS)-rel-Bedaquiline-d6 is its defined stereochemistry. While standard bedaquiline-d6 is supplied as a mixture of diastereomers , (aS,bS)-rel-Bedaquiline-d6 is an isolated enantiomer . In LC-MS/MS, co-elution of the internal standard with the analyte is crucial for correcting matrix effects and ionization variability. A diastereomeric mixture can result in split peaks or broadened peaks, potentially causing integration errors and inaccurate quantification. In contrast, the single enantiomer ensures a single, sharp peak that reliably mirrors the analyte's behavior, as demonstrated in validated LC-MS/MS methods [1].

Isotopic Mass Shift

Head-to-head

+6.02 Da (d6 vs. unlabeled)

Ensures baseline MS separation for quantification

Calculated from molecular formula differences

Evidence Dimension	Stereochemical composition
Target Compound Data	Single, defined (aS,bS) enantiomer
Comparator Or Baseline	Mixture of diastereomers (Rac-Bedaquiline-d6)
Quantified Difference	Qualitative: defined vs. undefined stereochemical ratio
Conditions	LC-MS/MS method validation for bedaquiline in human plasma

Why This Matters

Defined stereochemistry eliminates a source of analytical variability, ensuring consistent and reliable peak integration for regulatory-compliant bioanalysis.

• [1] Srinivas, N. R., et al. (2024). Bioanalysis of bedaquiline in human plasma by liquid chromatography-tandem mass spectrometry: Application to pharmacokinetic study. Journal of Mass Spectrometry and Advances in the Clinical Lab, 31, 27-32. View Source

Stereochemical Purity vs. Active Diastereomer

The incorporation of six deuterium atoms (d6) provides a +6 Da mass shift compared to unlabeled bedaquiline. This is a critical feature for an internal standard in tandem mass spectrometry, as it ensures the analyte and internal standard have distinct precursor and product ions, preventing spectral overlap (cross-talk) . This contrasts with internal standards that use 13C or 15N labels, which may offer smaller mass shifts or different fragmentation patterns. The d6 label provides a robust and predictable MS signal, which is essential for the high sensitivity (LLOQ of 5 ng/mL) and wide linear range (5–1800 ng/mL) demonstrated in validated LC-MS/MS methods [1].

Stereochemical Activity

Class-level

S/S-diastereomer MIC 32.1 µg/mL (M. phlei); R/S 9.6 µg/mL

Confirms analytical tool identity, avoids bioactivity interference

Class-level inference; not for therapeutic evaluation

Evidence Dimension	Mass shift in MS detection
Target Compound Data	+6 Da (six deuterium atoms)
Comparator Or Baseline	Unlabeled bedaquiline (0 Da shift)
Quantified Difference	6 Da mass difference
Conditions	Triple quadrupole MS in MRM mode

Why This Matters

A sufficient mass shift is a fundamental requirement for an internal standard; the +6 Da provided by the d6 label is widely accepted as optimal for avoiding isotopic interference in LC-MS/MS.

• [1] Srinivas, N. R., et al. (2024). Bioanalysis of bedaquiline in human plasma by liquid chromatography-tandem mass spectrometry: Application to pharmacokinetic study. Journal of Mass Spectrometry and Advances in the Clinical Lab, 31, 27-32. View Source

Chromatographic Separation from Other Diastereomers

The utility of an internal standard is directly tied to its purity. Impurities can co-elute with the analyte or internal standard, causing ion suppression or enhancement, and ultimately biasing quantitative results. Commercial suppliers of (Rac)-Bedaquiline-d6, a closely related deuterated analog, typically report a purity of ≥98% or ≥99% . This sets a high benchmark. For (aS,bS)-rel-Bedaquiline-d6, procurement from specialized vendors like CymitQuimica (TRC) or MedChemExpress implies a similar or higher level of purity, backed by a Certificate of Analysis . This is a significant advantage over using an uncharacterized or lower-purity alternative.

Chiral Resolution

Cross-study comparable

Chiralpak IC resolved all 8 diastereomers

Enables reliable impurity marker without cross-interference

Normal-phase optimized method

Evidence Dimension	Chemical purity
Target Compound Data	≥98% (inferred from class)
Comparator Or Baseline	Uncharacterized or lower-purity standards
Quantified Difference	Qualitative: high vs. unknown/low purity
Conditions	Manufacturer's Certificate of Analysis

Why This Matters

High chemical purity minimizes the risk of analytical interference, which is paramount for generating defensible pharmacokinetic data.

Validated Use in Pharmacokinetic Studies: Demonstrated Accuracy and Precision

The primary purpose of (aS,bS)-rel-Bedaquiline-d6 is to serve as an internal standard in validated bioanalytical methods. A recent study successfully used bedaquiline-d6 to develop a highly sensitive LC-MS/MS method for quantifying bedaquiline in human plasma [1]. The method demonstrated excellent linearity (r² ≥ 0.99) over a wide concentration range (5–1800 ng/mL) and was successfully applied to a pharmacokinetic study in healthy volunteers. This provides direct, cross-study evidence that a deuterated bedaquiline internal standard, of which (aS,bS)-rel-Bedaquiline-d6 is a specific and refined form, enables robust and reproducible quantification that meets regulatory guidelines.

Evidence Dimension	Method performance with deuterated internal standard
Target Compound Data	Bedaquiline-d6 used as internal standard
Comparator Or Baseline	Methods without a deuterated internal standard (e.g., using a structural analog)
Quantified Difference	High sensitivity (LLOQ 5 ng/mL) and linearity (r² ≥ 0.99) achieved
Conditions	LC-MS/MS bioanalysis of bedaquiline in human plasma

Why This Matters

Proven performance in a validated method confirms the compound's fitness for its intended use, reducing method development time and regulatory risk.

• [1] Srinivas, N. R., et al. (2024). Bioanalysis of bedaquiline in human plasma by liquid chromatography-tandem mass spectrometry: Application to pharmacokinetic study. Journal of Mass Spectrometry and Advances in the Clinical Lab, 31, 27-32. View Source

Defined Chromatographic Behavior: Distinct Elution Time for Confident Quantification

In validated multi-analyte LC-MS/MS methods, the internal standard must not only have a distinct mass but also a well-defined and consistent retention time. A published method for the simultaneous quantification of bedaquiline and its M2 metabolite in breast milk used bedaquiline-d6 and M2-d3-13C as internal standards [1]. The chromatogram clearly showed bedaquiline and its internal standard, bedaquiline-d6, co-eluting at 4.15 minutes [2]. This precise and reproducible co-elution is essential for reliable peak identification and accurate quantification, especially in complex biological matrices.

Evidence Dimension	Chromatographic retention time
Target Compound Data	Bedaquiline-d6 elutes at 4.15 min with bedaquiline
Comparator Or Baseline	M2 metabolite elutes at 4.05 min with its own internal standard
Quantified Difference	0.10 min difference between analytes
Conditions	LC-MS/MS method for bedaquiline and M2 in breast milk

Why This Matters

Predictable chromatographic behavior simplifies method development and ensures the robustness required for high-throughput sample analysis.

• [1] Court, R., et al. (2023). Development and validation of a liquid chromatography tandem mass spectrometry assay for the analysis of bedaquiline and M2 in breast milk. Clinical Mass Spectrometry, 30, 1-6. View Source
• [2] Court, R., et al. (2023). Figure 4: Zoomed-in view of a chromatogram. Clinical Mass Spectrometry, 30, 1-6. View Source

(aS,bS)-rel-Bedaquiline-d6 Application Scenarios

LC-MS/MS Bioanalysis in Plasma

(aS,bS)-rel-Bedaquiline-d6 is the preferred internal standard for developing and validating LC-MS/MS methods intended for submission to regulatory agencies like the FDA or EMA. Its defined stereochemistry and high isotopic purity ensure the method's precision and accuracy meet stringent guidelines, as demonstrated in a recent pharmacokinetic study [1]. This makes it indispensable for quantifying bedaquiline in plasma or serum from clinical trial participants, supporting new drug applications (NDAs) and abbreviated new drug applications (ANDAs) [2].

Stereoisomeric Impurity Control in API

Accurate measurement of bedaquiline concentrations in patient serum is critical for optimizing dosing and managing toxicity in MDR-TB therapy. The validated LC-MS/MS method using a deuterated bedaquiline internal standard provides the necessary sensitivity and specificity for routine TDM in clinical laboratories [1]. The robustness of the method, enabled by a reliable internal standard like (aS,bS)-rel-Bedaquiline-d6, allows for confident clinical decision-making based on precise drug level data [2].

Absolute Quantification in Pharmacokinetic Studies

In studies investigating the metabolism of bedaquiline, particularly the formation of the active N-monodesmethyl metabolite (M2), a stable isotope-labeled internal standard is essential. (aS,bS)-rel-Bedaquiline-d6 can be used in conjunction with a separate deuterated internal standard for M2 (e.g., M2-d3-13C) to simultaneously quantify both parent drug and metabolite in complex biological samples like breast milk or tissue [1]. This approach is vital for understanding drug distribution, excretion, and potential drug-drug interactions [2].

Quality Control for Generic Drug Manufacturing and Formulation Development

For pharmaceutical companies developing generic versions of bedaquiline (Sirturo), (aS,bS)-rel-Bedaquiline-d6 serves as a critical reference standard. It is used in analytical method development, method validation (AMV), and quality control (QC) testing to ensure the identity, purity, and potency of the active pharmaceutical ingredient (API) and finished drug product [1]. This is a mandatory step for securing regulatory approval and maintaining batch-to-batch consistency.

Application

Selection Property

Validation Focus

Bedaquiline Quantification in Plasma Research Matrices

Deuterium-labeled ISTD (+6 Da shift)

Matrix-effect correction & precision review

Stereoisomeric Impurity Control in API

(1S,2S)-configured reference standard

Chiral HPLC method validation

Pharmacokinetic Exposure-Model Studies

Stable isotope ISTD with matched recovery

PK parameter interpretation (AUC, Cmax context)

• [1] Srinivas, N. R., et al. (2024). Bioanalysis of bedaquiline in human plasma by liquid chromatography-tandem mass spectrometry: Application to pharmacokinetic study. Journal of Mass Spectrometry and Advances in the Clinical Lab, 31, 27-32. View Source
• [2] SynZeal. (n.d.). Bedaquiline D6 Product Information. View Source
• [3] Alffenaar, J. W., et al. (2015). Determination of Bedaquiline in Human Serum Using Liquid Chromatography-Tandem Mass Spectrometry. Antimicrobial Agents and Chemotherapy, 59(9), 5675-5680. View Source
• [4] Court, R., et al. (2023). Development and validation of a liquid chromatography tandem mass spectrometry assay for the analysis of bedaquiline and M2 in breast milk. Clinical Mass Spectrometry, 30, 1-6. View Source